Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
Overview
Description
“Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate” is a chemical compound with the molecular formula C16H21NO5 . It is a powder in form .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringOC1=CC=CC2=C1CN (C (OC (C) (C)C)=O)C (C (OC)=O)C2
. The InChI key for this compound is PUFNDZATOYOMBX-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
The molecular weight of “Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate” is 307.34 . The predicted density is 1.226±0.06 g/cm3 , and the predicted boiling point is 429.8±45.0 °C .Scientific Research Applications
Use as a Tert-butoxycarbonylation Reagent
Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate, also known as BBDI, has been identified as an effective tert-butoxycarbonylation reagent. It is particularly useful for chemoselective reactions involving acidic proton-containing substrates such as phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids, proceeding without the need for a base and under mild conditions. This makes BBDI a valuable reagent in organic synthesis, especially in the formation of protective groups in the synthesis of complex molecules (Saito, Ouchi, & Takahata, 2006).
Application in Corrosion Inhibition
Research indicates that tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate derivatives can serve as corrosion inhibitors. Compounds based on 8-hydroxyquinoline, including tert-butyl derivatives, have been synthesized and evaluated as effective corrosion inhibitors for carbon steel in acidic solutions. These studies highlight the potential of such compounds in protecting industrial equipment and infrastructure from corrosion-related damage (Faydy et al., 2019).
Use in Organic Synthesis and Medicinal Chemistry
Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate plays a role in the synthesis of various organic compounds, including potential drugs. For example, it has been used in the synthesis of 4H-chromene-2-carboxylic acid ester derivatives, which are important for studying the structural-activity relationship of antitumor antibiotic tetrahydroisoquinoline natural products (Li et al., 2013). Additionally, it has applications in the synthesis of complex heterocyclic systems, which are often key components in pharmaceuticals and other bioactive molecules.
Involvement in Novel Synthetic Methods
Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate is involved in novel synthetic methods, such as anionic cascade recyclizations, leading to the formation of complex molecular structures. This showcases the compound's versatility in enabling chemists to construct intricate molecular architectures that may have applications in various fields, including drug discovery and material science (Ivanov, 2020).
properties
IUPAC Name |
tert-butyl 8-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-14(2,3)18-13(17)15-8-7-10-5-4-6-12(16)11(10)9-15/h4-6,16H,7-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRFYCODXEUSTFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C(C1)C(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70698130 | |
Record name | tert-Butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70698130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
CAS RN |
464900-21-8 | |
Record name | tert-Butyl 8-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70698130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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